(E)-3-((3,5-dichlorophenyl)amino)-2-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(3,5-dichloroanilino)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C20H15Cl2N3O2S/c1-26-18-4-3-12(5-19(18)27-2)17-11-28-20(25-17)13(9-23)10-24-16-7-14(21)6-15(22)8-16/h3-8,10-11,24H,1-2H3/b13-10+
• InChI Key: JKYGRBTZHJSIKR-JLHYYAGUSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)C(=CNC3=CC(=CC(=C3)Cl)Cl)C#N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)/C(=C/NC3=CC(=CC(=C3)Cl)Cl)/C#N)OC
• Molecular Formula: C20H15Cl2N3O2S
• Molecular Weight: 432.3 g/mol

Description

(E)-3-((3,5-dichlorophenyl)amino)-2-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C20H15Cl2N3O2S and its molecular weight is 432.32. The purity is usually 95%.
BenchChem offers high-quality (E)-3-((3,5-dichlorophenyl)amino)-2-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)acrylonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-((3,5-dichlorophenyl)amino)-2-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)acrylonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

The synthesis of related compounds, such as 2-acylamino-3,3-dichloroacrylonitriles, involves reactions with 2-aminothiophenol in the presence of triethylamine, leading to derivatives with potential for further transformations. Such reactions can result in the formation of 5-amino-4-(benzothiazol-2-yl)oxazole derivatives, which are of interest for introducing various biophoric sites (Shablykin et al., 2010). Another study focused on the reduction of (E)-3-aryl-2-(thiazol-2-yl)acrylonitriles, resulting in (Z)-1-amino-3-aryl-2-(thiazol-2-yl)prop-1-ene derivatives, showcasing the versatility of such compounds in synthetic chemistry (Frolov et al., 2005).

Potential Applications

The structural features of these compounds, such as the presence of thiazole rings and acrylonitrile groups, make them candidates for various applications:

• Photophysical Properties and Sensing : The design and synthesis of heteroarylacrylonitriles have been explored for their in vitro cytotoxic potency and photophysical properties. These compounds exhibit a range of fluorescence colors and have potential applications in sensing and bioimaging (Sañczewski et al., 2004).
• Nonlinear Optical Materials : Donor-acceptor substituted thiophene dyes, including thiazol-2-yl acrylonitriles, have shown promising results in nonlinear optical limiting, suggesting their utility in photonic and optoelectronic devices for protecting human eyes and optical sensors (Anandan et al., 2018).
• Organic Sensitizers for Solar Cells : The molecular engineering of organic sensitizers featuring acrylonitrile groups has been investigated, revealing their high efficiency in solar energy conversion. Such studies emphasize the role of these compounds in developing efficient and stable organic dyes for solar cell applications (Kim et al., 2006).